Cas no 138-32-9 (Hexadecyltrimethylammonium p-toluenesulfonate)

• Product Name: Hexadecyltrimethylammonium p-toluenesulfonate
• CAS No: 138-32-9
• MF: C₂₆H₄₉NO₃S
• MW: 455.73716711998
• MDL: MFCD00061383
• CID: 36400
• PubChem ID: 24893030
• Update Time: 2026-05-14

Hexadecyltrimethylammonium p-toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• N,N,N-Trimethylhexadecan-1-aminium 4-methylbenzenesulfonate
• HEXADECYLTRIMETHYLAMMONIUM P-TOLUENESULFONATE
• HEXADECYLTRIMETHYLAMMONIUM P-TOLUOLSULFONATE
• CETYLTRIMETHYLAMMONIUM PARA-TOLUENE SULFONATE
• CETYLTRIMETHYLAMMONIUM P-TOLUENESULFONATE
• CETYLTRIMETHYLAMMONIUm TOSYLATE
• CETRIMONIUM P-TOSYLATE
• CETATS
• TRICETOL
• hexadecyltrimethylammonium toluene-p-sulphonate CETRIMONIUM TOSYLATE
• cetyl Trimethyl Ammonium p-Toluene Sulphonate
• Hexadecyltrimethlyammonium p-toluene sulfonate
• Trimethylcetylammonium p-toluenesulfonate
• 1-Hexadecanaminium, N,N,N-trimethyl-, salt with 4-methylbenzenesulfonic acid (1:1)
• HEXADECYLTRIMETHYLAMMONIUMTOLUENE-4-SULFONATE
• CETYLTRIMETHYLAMMONIUMTOLUENE-PARA-SULPHONATE
• hexadecyltrimethylammonium toluene-p-sulphonate
• Cetrimonium tosylate
• CETRIMONIUM P-TOS
• cetyltrimethylammonium 4-toluenesulfonate
• hexadecyltrimethylammonium tosylate
• HEXADECYLTRIMETHYLAMMONIUM-P-TOLUENESULF
• trimethylcetylammonium p-toluenesulphonate
• p-Toluenesulfonate analog
• Hexadecyltrimethylaminium·tosylate
• CETYLTRIMETHYLAMMONIUM P-TOLUENESULF
• Cetyltrimethylaminium·p-toluenesulfonate
• 1P489GK6AR
• Sterilene (TN)
• Cetrimonium tosilate
• 1-Hexadecanaminium, N,N,N-trimet
• Hexadecyltrimethylammonium p-toluenesulfonate

• MDL： MFCD00061383
• Inchi： 1S/C19H42N.C7H8O3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;1-6-2-4-7(5-3-6)11(8,9)10/h5-19H2,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： MZMRZONIDDFOGF-UHFFFAOYSA-M
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)[O-].[N+](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 455.34300
• Monoisotopic Mass: 456.35114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 15
• Complexity: 374
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• Melting Point: 245 - 250 °C
• PH: 6-8 (H2O, 20℃)(saturated aqueous solution)
• Solubility: 10g/l
• PSA: 65.58000
• LogP: 8.15380
• Sensitiveness: Easily absorb moisture
• Merck: 13,2034
• FEMA: 2205

Hexadecyltrimethylammonium p-toluenesulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates
• Other Chemical additives Functional Additives